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Compound of Interest

Docosahexaenoic acid ethyl ester-
ds5-1

cat. No.: B12398390

Compound Name:

Essential Safety and Handling Guide for
Docosahexaenoic Acid Ethyl Ester-d5-1

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Docosahexaenoic acid ethyl ester-d5-1.
Adherence to these procedures is vital for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective Equipment

Docosahexaenoic acid ethyl ester-d5-1 is classified as a highly flammable liquid and vapor
that can cause serious eye irritation.[1] The toxicological properties of this specific deuterated
compound have not been thoroughly investigated, warranting cautious handling.

Quantitative Data Summary:

Property Value Source
o Flammable Liquids 2, Eye
GHS/CLP Classification o [1]
Irritation 2A
Molecular Formula C24H3602 [2][3]
Molecular Weight 356.54 g/mol [3]
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Recommended Personal Protective Equipment (PPE):

To ensure safety, the following personal protective equipment is mandatory when handling
Docosahexaenoic acid ethyl ester-d5-1.:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or chemical
safety goggles.[2][3][4] A face shield may be necessary depending on the scale of the
operation.[5]

e Hand Protection: Use compatible, chemical-resistant gloves.[2][6][7] Gloves should be
inspected before use and changed immediately if contaminated.[3]

» Skin and Body Protection: A lab coat is required to prevent skin contact.[7] For larger
quantities or procedures with a higher risk of splashing, impervious clothing may be
necessary.[3][4]

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors.[2][6][8] If exposure limits are exceeded or irritation is
experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator should be
used.[2][4]

Operational and Disposal Plans
Step-by-Step Handling and Storage Protocol:

e Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work
area within a chemical fume hood and ensure an eye wash station and safety shower are
readily accessible.[2]

e Handling:
o Avoid contact with skin, eyes, and clothing.[2][6][9]
o Do not inhale vapors or mists.[2][6]

o Keep the container tightly closed when not in use.[1][9]
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o Keep away from heat, sparks, open flames, and other ignition sources.[1][6] No smoking.

[11[6]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

o Ground and bond the container and receiving equipment to prevent static discharge.[1][6]

Storage:

o

Store in a cool, dry, and well-ventilated area.[2][8]

[¢]

Recommended storage temperature is 2—8 °C.[6][8]

[¢]

Store away from incompatible substances such as oxidizing agents.[6]

[e]

Due to its hygroscopic nature, handle under a dry, inert atmosphere like nitrogen or argon
to prevent moisture absorption.[10]

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of flowing water for at least 15 minutes,
holding eyelids apart.[2] Seek immediate medical attention.[2][7]

Skin Contact: Remove contaminated clothing immediately.[2][4] Wash the affected area with
soap and plenty of water for at least 15 minutes.[2][7] Seek medical attention if irritation
persists.[7]

Inhalation: Move the person to fresh air.[4][7] If breathing is difficult, provide oxygen and seek
immediate medical attention.[4][7]

Ingestion: Do not induce vomiting.[4][7] Rinse the mouth with water and seek immediate
medical attention.[4][7][9]

Spills: Evacuate the area.[5][9] Remove all ignition sources.[9] Ventilate the area.[8] Contain
the spill using non-combustible absorbent materials like sand or earth.[5] Collect the
absorbed material in a suitable, closed container for disposal.[2][8]

Disposal Plan:
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Docosahexaenoic acid ethyl ester-d5-1 should be treated as hazardous chemical waste.[7]
» Waste Collection:

o Collect waste in a clearly labeled, tightly sealed container.[7][11] The label should include
"Hazardous Waste" and the full chemical name.[7]

o Do not mix with other types of waste.[12]
e Waste Storage:

o Store the waste container in a designated, well-ventilated satellite accumulation area,
away from incompatible materials.[7][11]

» Final Disposal:

o Disposal must be carried out by a licensed waste disposal company.[11][12] Follow your
institution's procedures for requesting a hazardous waste pickup from the Environmental
Health and Safety (EHS) department.[7]

o Do not dispose of down the drain or in regular trash.[7]

Workflow Visualization

The following diagram illustrates the standard workflow for handling Docosahexaenoic acid
ethyl ester-d5-1 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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